Cas no 944317-53-7 (2-(Trifluoromethyl)-4-methyl-5-nitropyridine)

• Product Name: 2-(Trifluoromethyl)-4-methyl-5-nitropyridine
• CAS No: 944317-53-7
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• MDL: MFCD11977456
• CID: 797054
• PubChem ID: 53414275
• Update Time: 2025-06-12

2-(Trifluoromethyl)-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-methyl-5-nitro-2-(trifluoromethyl)-
• 4-methyl-5-nitro-2-(trifluoromethyl)pyridine
• Pyridine, 4-methyl-5-nitro-2-(trifluoromethyl)-
• A844949
• 944317-53-7
• AMY7091
• 4-Methyl-5-nitro-2-trifluoromethyl-pyridine
• SB55477
• 2-(TRIFLUOROMETHYL)-4-METHYL-5-NITROPYRIDINE
• AKOS027339293
• AS-67094
• SCHEMBL1506607
• DTXSID60696822
• MFCD11977456
• 4-Methyl-5-nitro-2-(trifluoromethyl)-pyridine
• 2-(Trifluoromethyl)-4-methyl-5-nitropyridine

• MDL： MFCD11977456
• Inchi： 1S/C7H5F3N2O2/c1-4-2-6(7(8,9)10)11-3-5(4)12(13)14/h2-3H,1H3
• InChI Key： YAVOZQHDJFJNPM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 206.03031189g/mol
• Monoisotopic Mass: 206.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.1±40.0 ºC (760 Torr),
• Flash Point: 93.6±27.3 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),

Additional information on 2-(Trifluoromethyl)-4-methyl-5-nitropyridine

Comprehensive Overview of 2-(Trifluoromethyl)-4-methyl-5-nitropyridine (CAS No. 944317-53-7)

2-(Trifluoromethyl)-4-methyl-5-nitropyridine (CAS No. 944317-53-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative, characterized by its trifluoromethyl and nitro functional groups, exhibits unique electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "nitropyridine synthesis", "trifluoromethyl pyridine applications", and "CAS 944317-53-7 uses", reflecting its relevance in modern chemical innovation.

The compound's molecular structure, featuring a pyridine ring substituted with electron-withdrawing groups, contributes to its reactivity in nucleophilic aromatic substitution (SNAr) reactions. This property is particularly exploited in the development of crop protection agents and pharmaceutical intermediates. Recent studies highlight its potential in creating novel herbicides and fungicides, aligning with the growing demand for sustainable agricultural solutions. Keywords such as "nitropyridine in agrochemicals" and "CF3-pyridine derivatives" are increasingly popular in scientific literature and patent filings.

From a synthetic perspective, 2-(Trifluoromethyl)-4-methyl-5-nitropyridine is often synthesized via nitration of precursor pyridines or through cross-coupling reactions involving trifluoromethylation reagents. Its stability under acidic conditions makes it suitable for multi-step synthesis, a topic frequently queried as "nitropyridine stability" or "CAS 944317-53-7 synthesis protocol". Analytical techniques like HPLC and NMR are critical for purity verification, addressing common search queries about "nitropyridine characterization methods".

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In conclusion, 2-(Trifluoromethyl)-4-methyl-5-nitropyridine exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span from crop science to drug discovery, addressing pressing challenges in food security and healthcare. As research progresses, terms like "nitropyridine innovations" and "fluorinated heterocycles" will likely dominate academic and industrial discourse.